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Compound of Interest

Compound Name:
2-(P-Cyanophenyl methylidene

hydrazino) adenosine

Cat. No.: B15588891

Get Quote

This guide provides an in-depth exploration of the chemical properties and diverse applications

of cyanophenyl-containing nucleosides. Tailored for researchers, scientists, and professionals

in drug development, this document synthesizes technical data with practical insights, offering

a comprehensive resource on this promising class of molecules.

Introduction: The Significance of the Cyanophenyl
Moiety
The incorporation of a cyanophenyl group into a nucleoside scaffold introduces unique

electronic and steric properties that significantly influence the molecule's chemical behavior

and biological activity. The strong electron-withdrawing nature of the nitrile group can modulate

the reactivity of the nucleobase and the glycosidic bond, while the phenyl ring provides a

platform for further functionalization and can engage in specific binding interactions with

biological targets. These characteristics have positioned cyanophenyl-containing nucleosides

as valuable tools in medicinal chemistry and chemical biology, with applications ranging from

antiviral and anticancer agents to sophisticated fluorescent probes for studying cellular

processes.
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Synthesis of Cyanophenyl-Containing Nucleosides
The synthetic strategies for cyanophenyl-containing nucleosides are diverse, accommodating

various positional placements of the cyanophenyl group and modifications to the sugar and

base moieties.

Glycosylation Strategies
A common approach involves the coupling of a protected sugar donor with a cyanophenyl-

modified nucleobase. For instance, 1,2,3,4-Tetra-O-acetyl-5-thio-D-ribopyranose can be

reacted with 4-cyano-benzenethiol to yield the corresponding thioglycosides.[1] The choice of

coupling conditions can influence the anomeric ratio of the resulting nucleoside.[1]

Another strategy involves the coupling of a pre-formed cyanophenyl-containing heterocyclic

base with a sugar derivative. For example, 4-cyanoindole can be coupled with 3,5-di-O-toluoyl-

α-1-chloro-2-deoxy-D-ribofuranose to synthesize 4-cyanoindole-2ʹ-deoxyribonucleoside.[2]

Post-Glycosylation Modification
Alternatively, the cyanophenyl group can be introduced after the formation of the nucleoside.

This often involves palladium-catalyzed cross-coupling reactions, such as the Sonogashira or

Suzuki coupling, on a halogenated nucleoside precursor. This approach offers flexibility in

introducing a variety of substituted cyanophenyl groups.

Experimental Protocol: Synthesis of 4-Cyanophenyl 1,5-Dithio-β-D-ribopyranosides[1]

Preparation of the Glycosyl Donor: Synthesize 1,2,3,4-Tetra-O-acetyl-5-thio-D-ribopyranose

or its corresponding 1-bromide derivative.

Glycosylation Reaction: React the glycosyl donor with 4-cyanobenzenethiol under

appropriate conditions to form the thioglycoside. The anomeric ratio can be controlled by the

choice of solvent and catalyst.

Deprotection: Perform Zemplén deacetylation to remove the acetyl protecting groups from

the sugar moiety.

Purification: Separate the α and β anomers of the 4-cyanophenyl 1,5-dithio-D-

ribopyranosides using column chromatography.
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Chemical Reactivity and Stability
The presence of the cyanophenyl group can influence the chemical stability of the nucleoside.

C-nucleosides, where the sugar is attached to the nucleobase via a C-C bond, exhibit

increased hydrolytic stability compared to their N-nucleoside counterparts.[3] This enhanced

stability is a desirable property for therapeutic agents, as it can lead to a longer biological half-

life.

The nitrile group itself can participate in chemical reactions, although it is generally stable

under physiological conditions. Under specific catalytic conditions, such as with Cu(II) ions, the

reactivity of nitriles can be tuned, which has implications for prebiotic chemistry.[4]
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Biophysical and Spectroscopic Properties
A key feature of many cyanophenyl-containing nucleosides is their intrinsic fluorescence. The

cyanophenyl moiety acts as a fluorophore, and its photophysical properties are often sensitive

to the local environment.

Fluorescence Quantum Yield and Environmental
Sensitivity
The fluorescence quantum yield of cyanophenyl-containing compounds can be modulated by

factors such as solvent polarity and hydrogen bonding to the cyano group.[5] For instance, the

fluorescence of p-cyanophenylalanine is quenched by specific amino acid side chains, a

property that has been exploited to develop fluorescent probes for protein folding and

interactions.[5]

Spectroscopic Characteristics
The absorption and fluorescence spectra of cyanophenyl-containing nucleosides are typically

in the UV-visible range. The interaction of these nucleosides with nucleic acids can lead to

shifts in their absorption bands and changes in fluorescence intensity.[6] These spectral

changes provide a means to study the binding of these molecules to DNA and RNA.

Table 1: Spectroscopic Properties of Representative Fluorescent Nucleoside Analogs

Fluorescent
Nucleoside
Analog

Excitation Max
(nm)

Emission Max
(nm)

Quantum Yield Reference

4-cyanoindole-2ʹ-

deoxyribonucleo

side (4CIN)

~350 ~450 High [2]

p-

cyanophenylalani

ne

Varies with

environment

Varies with

environment

Environment-

dependent
[5]
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The unique chemical and physical properties of cyanophenyl-containing nucleosides have led

to their investigation as therapeutic agents, particularly in the fields of virology and oncology.

Antiviral Activity
Nucleoside analogs are a cornerstone of antiviral therapy.[7] The introduction of a 1'-cyano

group into a nucleoside analog, as seen in the development of Remdesivir (GS-5734), has

been shown to significantly increase antiviral activity against a broad spectrum of viruses,

including Ebola virus and coronaviruses.[8] Computational studies have revealed that the 1'-

cyano group can occupy a specific pocket in viral polymerases, leading to increased selectivity

for the viral enzyme over human polymerases.[8]
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Anticancer Activity
Modified nucleosides have also shown promise as anticancer agents.[9][10] The incorporation

of cyanopyridine moieties has led to the development of potent inhibitors of PIM-1 kinase, a

target in breast cancer therapy.[11] These compounds can induce apoptosis and sensitize

cancer cells to chemotherapy.[11] The cyanophenyl group can play a crucial role in binding to

the active site of the target enzyme.
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Table 2: Bioactivity of Selected Cyanophenyl-Containing Nucleoside Analogs

Compound Target Disease IC50/EC50 Reference

GS-5734

(Remdesivir)

Viral RNA

Polymerase

Ebola,

Coronaviruses
0.06 µM (EBOV) [8]

Cyanopyridine

derivative
PIM-1 Kinase Breast Cancer 0.281 µM [11]

Application as Fluorescent Probes
The environmentally sensitive fluorescence of cyanophenyl-containing nucleosides makes

them excellent probes for studying biological systems.[12] They can be incorporated into

oligonucleotides and used to monitor DNA and RNA structure, dynamics, and interactions with

other molecules.[2][12] For example, 4-cyanoindole-2ʹ-deoxyribonucleoside has been used as

a fluorescent, isomorphic nucleoside analog with superior spectroscopic properties.[2]

Conclusion and Future Perspectives
Cyanophenyl-containing nucleosides represent a versatile and powerful class of molecules with

significant potential in both basic research and therapeutic development. Their unique chemical

and photophysical properties, conferred by the cyanophenyl moiety, allow for a wide range of

applications. Future research in this area will likely focus on the development of novel synthetic

methodologies to access a greater diversity of these compounds, the fine-tuning of their

properties for specific applications, and the exploration of new biological targets. The continued

investigation of cyanophenyl-containing nucleosides holds great promise for advancing our

understanding of biological processes and for the development of next-generation therapeutics

and diagnostic tools.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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